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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate[1][2]

Executive Summary
Tinuvin 770 (CAS: 52829-07-9) is a low molecular weight Hindered Amine Light Stabilizer

(HALS) widely utilized in polyolefins, styrenics, and polyurethanes.[1][3] In the context of

pharmaceutical development, it is a critical "extractable and leachable" (E&L) target.[1] Its

migration from plastic packaging (e.g., IV bags, tubing, closures) into drug formulations can

compromise therapeutic efficacy or patient safety.[1]

This guide provides a definitive solubility profile of Tinuvin 770, delineating its behavior in

common laboratory solvents. Furthermore, it details a validated Solid Phase Extraction (SPE)

protocol for its isolation from complex aqueous matrices, utilizing its specific physicochemical

properties for high-recovery analysis.[1]
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Understanding the solubility of Tinuvin 770 requires an analysis of its molecular architecture. It

is a diester of sebacic acid and two tetramethylpiperidine moieties.

Property Value Significance

Chemical Name
Bis(2,2,6,6-tetramethyl-4-

piperidyl) sebacate
Core Identity

CAS Number 52829-07-9 Regulatory ID

Molecular Weight 480.7 g/mol
Mass Spec Target (m/z 481

[M+H]⁺)

LogP (Octanol/Water) ~5.5 Highly Lipophilic (Hydrophobic)

pKa ~10.5 (Calculated) Basic (Piperidine Nitrogen)

Melting Point 81–85 °C Solid at Room Temperature

Solubility Data Profile
The following data represents the saturation solubility of Tinuvin 770 in various solvents at

20°C. This data is critical for selecting solvents for stock preparation, extraction, and

chromatography.[1]

Table 1: Quantitative Solubility at 20°C[1][2]
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Solvent Class Solvent Solubility (% w/w) Solubility Rating

Chlorinated Methylene Chloride 56% Excellent

Chlorinated Chloroform 45% Excellent

Polar Protic Methanol 38% Very Good

Ester Ethyl Acetate 24% Good

Ketone Acetone 19% Good

Aromatic Toluene ~20% Good

Alkane n-Hexane 5% Moderate/Low

Aqueous Water < 0.01% Insoluble

Critical Insight: Tinuvin 770 exhibits a "dual-nature" solubility. The long sebacate chain drives

solubility in non-polar organics (Dichloromethane), while the amine groups allow for significant

solubility in polar protic solvents like Methanol, provided the pH allows hydrogen bonding.[1]

Mechanistic Solubility Analysis
To predict the behavior of Tinuvin 770 in novel solvent systems, we must look beyond the table

to the molecular interactions governing solvation.

Structural Drivers[1]
Lipophilic Dominance (The Sebacate Linker): The central 10-carbon chain is highly

hydrophobic. This aligns the molecule's Hansen Solubility Parameter for Dispersion (

) with chlorinated solvents and aromatics, explaining the high solubility in Methylene Chloride
and Toluene.[1]
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Basic Functionality (The Piperidine Ring): The steric hindrance of the tetramethyl groups

protects the amine, but it remains a basic center. In acidic environments, these amines

protonate, drastically increasing water solubility (turning the molecule into a surfactant-like

cation).[1] In neutral organic solvents, the amines act as Hydrogen Bond Acceptors,

facilitating solubility in alcohols (Methanol).[1]

Visualization: Solvation Logic
The following diagram illustrates the interaction hierarchy determining Tinuvin 770's solubility.
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Figure 1: Mechanistic pathways of Tinuvin 770 solvation.[1] Note the "switch" in aqueous

solubility triggered by pH.[1]
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Experimental Protocol: Trace Extraction & Analysis
Application: Extractables & Leachables (E&L) Screening for Pharmaceutical Packaging.

Objective: Isolate Tinuvin 770 from an aqueous drug formulation (simulant) for LC-MS

quantification.

This protocol relies on Mixed-Mode Cation Exchange (MCX).[1] Because Tinuvin 770 is a base

(pKa ~10.5), we can "lock" it onto a sorbent using pH control, wash away interferences, and

then elute it.[1]

Reagents
SPE Cartridge: Waters Oasis MCX (Mixed-Mode Cation Exchange), 3cc/60mg.[1][4]

Loading Buffer: 0.1M Phosphate Buffer (pH 3.0) or Saline.[4][5]

Wash Solvent 1: 0.1M HCl (Ensures protonation).

Wash Solvent 2: 100% Methanol (Removes neutral hydrophobic interferences).

Elution Solvent: 5% Ammonium Hydroxide (NH₄OH) in Methanol.

Step-by-Step Workflow
Conditioning:

Pass 2 mL Methanol through the cartridge.[4]

Pass 2 mL Water (Milli-Q) through the cartridge.[1]

Rationale: Activates the sorbent pores and removes manufacturing residues.

Loading:

Acidify sample to pH < 4.0 using dilute HCl.

Load sample onto cartridge at low flow rate (~1 mL/min).

Mechanism:[6][7] Tinuvin 770 becomes positively charged (
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) and binds to the sulfonate groups on the sorbent via ionic interaction.[1]

Washing (The Clean-up):

Wash 1: 2 mL 0.1M HCl. (Maintains charge state).

Wash 2: 2 mL 100% Methanol.

Critical Step: Because Tinuvin 770 is ionically bound, 100% Methanol will not elute it.[1]

However, Methanol will wash away neutral plasticizers, antioxidants, and other non-basic

leachables.[1]

Elution:

Apply 2 x 1 mL of 5% NH₄OH in Methanol.

Mechanism:[6][7] The ammonia neutralizes the proton on the Tinuvin amine groups. The

ionic bond breaks. The neutral Tinuvin is highly soluble in Methanol and elutes.

Reconstitution:

Evaporate eluate to dryness under Nitrogen (40°C).

Reconstitute in 90:10 Methanol:Water (with 0.1% Formic Acid) for LC-MS injection.[1]

Visualization: SPE Workflow
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Figure 2: Mixed-Mode Cation Exchange (MCX) extraction logic for Tinuvin 770.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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